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Compound of Interest

Compound Name: 5-(Bromoacetyl)salicylamide

Cat. No.: B144633 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety protocols, operational procedures, and disposal plans for

the handling of 5-(Bromoacetyl)salicylamide (CAS RN: 73866-23-6). Adherence to these

guidelines is essential for ensuring laboratory safety and procedural accuracy.

Immediate Safety Information
5-(Bromoacetyl)salicylamide is a hazardous substance that requires careful handling. It is

harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation.[1] The

toxicological properties have not been thoroughly investigated, warranting a cautious approach.

[2]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to mitigate exposure risks.
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PPE Category
Recommended
Specification

Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Viton, or

multi-layered laminates like

4H/PE/EVAL). Nitrile gloves

may offer limited splash

protection but are not

recommended for prolonged

contact.[3]

Provides robust protection

against halogenated organic

compounds. Always inspect

gloves for integrity before use

and practice proper removal

techniques to avoid skin

contact.[2]

Eye Protection

Tightly fitting chemical safety

goggles with side-shields,

conforming to EN 166 (EU) or

NIOSH (US) standards. A face

shield is also recommended.

Protects against splashes and

airborne particles that can

cause serious eye damage.[4]

Body Protection

Flame-resistant lab coat worn

over long-sleeved clothing and

long pants. A chemically

resistant apron should also be

worn.

Minimizes skin contact and

protects from potential

splashes.[4]

Respiratory Protection

For nuisance exposures, a

P95 (US) or P1 (EU EN 143)

particle respirator may be

used. For higher-level

protection or when engineering

controls are insufficient, an

OV/AG/P99 (US) or ABEK-P2

(EU EN 143) respirator is

recommended.[2]

Essential for preventing the

inhalation of harmful dust and

vapors, especially when

working outside a certified

chemical fume hood or during

spill cleanup.

First Aid Measures
In the event of exposure, immediate action is critical.
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Exposure Route First Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide artificial respiration. Seek

immediate medical attention.[2][4]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area thoroughly with soap

and plenty of water. Seek medical attention if

irritation persists.[2][4]

Eye Contact

Rinse cautiously with water for at least 15

minutes, holding the eyelids open. Remove

contact lenses if present and easy to do.

Continue rinsing and seek immediate medical

attention.[2][4]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2][4]

Quantitative Safety Data
Parameter Value Reference

Molecular Formula C₉H₈BrNO₃ [5]

Molecular Weight 258.07 g/mol [5]

Appearance
White to off-white crystalline

powder
[4]

Melting Point 141-144 °C [4]

Oral LD50 (Rat) 800 mg/kg [5]

Occupational Exposure Limits No data available [1][2][6]

Operational Plan: Handling and Storage
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Engineering Controls
Ventilation: All handling of 5-(Bromoacetyl)salicylamide must be conducted in a certified

chemical fume hood to minimize inhalation exposure.[2]

Emergency Equipment: An eyewash station and safety shower must be readily accessible in

the immediate work area.

Handling Procedures
Avoid contact with skin, eyes, and clothing.

Avoid the formation of dust and aerosols.

Use appropriate tools (e.g., spatulas, pipettes) to avoid direct contact.

Keep containers tightly sealed when not in use.

Wash hands thoroughly with soap and water after handling.

Storage
Store in a cool, dry, and well-ventilated area.

Keep containers tightly closed.

Store away from incompatible materials such as strong oxidizing agents and strong bases.

Disposal Plan
Proper disposal of 5-(Bromoacetyl)salicylamide and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation:

Liquid Waste: Collect all liquid waste containing 5-(Bromoacetyl)salicylamide in a

designated, labeled, and sealed container for halogenated organic waste.
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Solid Waste: Any contaminated solid waste (e.g., gloves, absorbent pads, pipette tips)

should be collected in a separate, sealed container labeled as hazardous solid waste.

Disposal Method:

Dispose of waste through a licensed professional waste disposal service.

Incineration in a chemical incinerator equipped with an afterburner and scrubber may be a

suitable method.[2]

Ensure compliance with all federal, state, and local regulations regarding hazardous waste

disposal.

Experimental Protocol: Synthesis of a Labetalol
Intermediate
5-(Bromoacetyl)salicylamide is a key intermediate in the synthesis of the antihypertensive

drug Labetalol.[7][8] The following is a detailed protocol for the first nucleophilic substitution

reaction in this synthesis pathway.[4]

Materials
5-(Bromoacetyl)salicylamide

Benzylamine

Triethylamine

Tetrahydrofuran (THF)

Ethyl acetate

Saturated sodium bicarbonate solution

Saturated brine solution

Anhydrous sodium sulfate
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Four-neck flask

Stirring apparatus

Dropping funnel

Thermometer

Separatory funnel

Rotary evaporator

Procedure
Reaction Setup: In a four-neck flask, combine 500 mL of tetrahydrofuran, 42 g of

benzylamine, and 59 g of triethylamine.

Cooling: Cool the reaction mixture to -10 °C using an appropriate cooling bath.

Addition of 5-(Bromoacetyl)salicylamide: Prepare a solution of 5-
(Bromoacetyl)salicylamide in THF at a concentration of 0.5 g/L. Add 200 mL of this

solution dropwise to the reaction mixture, ensuring the temperature does not exceed -5 °C.

Reaction: After the addition is complete, continue stirring the mixture for 1 hour at -5 °C.

Then, allow the reaction to warm to room temperature and stir for an additional 2 hours.

Work-up:

Add 200 mL of water to the reaction mixture to quench the reaction.

Extract the aqueous layer twice with 300 mL of ethyl acetate each time.

Combine the organic layers and wash once with 100 mL of saturated sodium bicarbonate

solution, followed by one wash with 100 mL of saturated brine solution.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate the filtrate under reduced pressure using a rotary evaporator until a constant
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weight is achieved. The resulting product is 2-hydroxy-5-{2-[(phenylmethyl)amino]acetyl}-

benzamide, a key intermediate for Labetalol synthesis.[4]

Workflow Diagram

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://eureka.patsnap.com/patent-CN113698316A
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Setup

Reaction

Work-up

Product Isolation

Combine THF, Benzylamine,
and Triethylamine in a

four-neck flask

Cool mixture to -10 °C

 

Add 5-(Bromoacetyl)salicylamide
solution dropwise (T < -5 °C)

 

Stir for 1 hr at -5 °C

 

Warm to room temperature
and stir for 2 hrs

 

Quench with water

 

Extract with Ethyl Acetate (2x)

 

Wash organic layer with
sat. NaHCO₃ and brine

 

Dry organic layer with
anhydrous Na₂SO₄

 

Filter and concentrate
under reduced pressure

 

Obtain Labetalol Intermediate

 

Click to download full resolution via product page

Workflow for the synthesis of a Labetalol intermediate.
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Mechanism of Action: Covalent Modification
5-(Bromoacetyl)salicylamide contains a reactive bromoacetyl group, which is a key feature of

its molecular reactivity. This group is highly electrophilic, making it susceptible to nucleophilic

attack from amino acid residues such as amines or thiols on biological macromolecules. This

reactivity allows it to act as a covalent modifier of biological targets. For instance, it is known to

inhibit Prostaglandin G/H synthase 1 (COX-1), a critical enzyme in the biosynthesis of

prostanoids, which are involved in inflammation and pain pathways.

Logical Relationship Diagram

5-(Bromoacetyl)salicylamide

Biological Target (e.g., COX-1)

OutcomeReactive Bromoacetyl Group
(Electrophilic)

Covalent Bond Formation

Nucleophilic Attack

Nucleophilic Residue
(e.g., Thiol, Amine)

 

Enzyme InhibitionLeads to

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 5-
(Bromoacetyl)salicylamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b144633#personal-protective-equipment-for-handling-
5-bromoacetyl-salicylamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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